Cas no 626-55-1 (3-Bromopyridine)

3-Bromopyridine Properties

Names and Identifiers

• 3-Bromopyridine
• 5-BROMO PYRIDINE
• 3-pyridyl bromide
• AURORA KA-875
• TIMTEC-BB SBB003998
• 3-bromo-pyridin
• 3-Bromopyridine 5-Bromo Pyridine
• 3-Bromopyridine (stabilized with Copper chip)
• Pyridine, 3-bromo-
• 3-bromo-pyridine
• 3-bromo pyridine
• 5-bromopyridine
• XMN8H2XE9H
• 3-Pyridylbromide
• NYPYPOZNGOXYSU-UHFFFAOYSA-N
• 3-bromopryidine
• 3-bromopyridin
• 5-bromo-pyridine
• 3-bromanylpyridine
• 3- Pyridyl bromide
• PubChem2571
• KSC173K9D
• PARAGOS 590023
• NSC39
• 3-Br​omopyridine
• 3-bromopyridine
• DTXSID9060819
• Pyridine, 3bromo
• CHEBI:51575
• EINECS 210-952-0
• DTXCID1043417
• W-104971
• BP-13125
• UNII-XMN8H2XE9H
• DB-027636
• STK802249
• CS-0008362
• BBL027581
• 626-55-1
• NSC-3974
• BCP22223
• CX1091
• NSC3974
• PS-4257
• F0001-1682
• m-bromopyridine
• AKOS000119193
• 3-Pyridyl Bromide; NSC 3974; Pyridin-3-yl Bromide; m-Bromopyridine;
• B0651
• NSC 3974
• C5H4BrN
• STR04425
• NS00035120
• AB00739
• MFCD00006373
• AI3-17853
• PYRIDIN-3-YL BROMIDE
• EN300-19110
• DB-348461
• Q223057
• SCHEMBL6350
• 3-Bromopyridine, 99%
• +Expand

• MDL： MFCD00006373
• InChIKey： NYPYPOZNGOXYSU-UHFFFAOYSA-N
• Inchi： 1S/C5H4BrN/c6-5-2-1-3-7-4-5/h1-4H
• SMILES： BrC1=C([H])N=C([H])C([H])=C1[H]
• BRN： 105880

Computed Properties

• Exact Mass: 156.95300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.95271g/mol
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.84410
• PSA: 12.89000
• Refractive Index: n20/D 1.571(lit.)
• Water Partition Coefficient: Soluble in water (31 g/L at 20°C).
• Boiling Point: 178°C(lit.)
• Melting Point: -27°C
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Solubility: 31g/l
• Color/Form: Yellow liquid. Sensitive to light.
• Solubility: Soluble in ethanol and ether, slightly soluble in water.
• Sensitiveness: Sensitive to light
• pka: 2.84(at 25℃)
• Density: 1.64 g/mL at 25 °C(lit.)

3-Bromopyridine Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S45-S38-S36/37/39-S28A-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R23/24/25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：8

3-Bromopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%